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Compound of Interest

Compound Name: Benzyl chloride

Cat. No.: B120561

For Immediate Reference: Essential Safety and Logistical Information for the Safe Handling,
Storage, and Disposal of Benzyl Chloride in a Laboratory Setting.

This guide provides crucial, actionable information for researchers, scientists, and drug
development professionals working with benzyl chloride. Adherence to these protocols is vital
for ensuring personal safety and minimizing environmental impact.

Personal Protective Equipment (PPE): Your First
Line of Defense

When handling benzyl chloride, a comprehensive PPE strategy is mandatory to prevent
exposure through inhalation, skin contact, or eye contact.[1][2][3] The following table
summarizes the required PPE.
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PPE Category

Minimum Requirement

Specifications and
Recommendations

Hand Protection

Chemical-resistant gloves

Nitrile gloves are
recommended for handling
benzyl chloride.[1] Avoid latex
gloves where possible.[1]
Always inspect gloves for tears
or punctures before use.[4] For
prolonged or immersive
contact, consider heavier-duty
gloves and consult
manufacturer-specific

breakthrough time data.

Eye and Face Protection

Safety goggles and face shield

Use tightly fitting chemical
splash goggles.[5] A face
shield (minimum 8 inches)
should be worn in conjunction
with goggles to protect the
entire face.[5]

Respiratory Protection

NIOSH-approved respirator

A full-facepiece respirator with
appropriate cartridges (e.g.,
organic vapor) is
recommended, especially
when working outside of a
certified chemical fume hood
or in areas with inadequate
ventilation.[4] For emergency
situations or high
concentrations, a self-
contained breathing apparatus
(SCBA) is necessary.[3]

Protective Clothing

Chemical-resistant lab coat or

apron

Wear a long-sleeved,
chemical-resistant lab coat.
For larger quantities or tasks

with a higher risk of splashing,
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a chemical-resistant apron

over the lab coat is advised.

Leather or other non-porous,

closed-toe shoes are required.
Footwear Closed-toe shoes Do not wear sandals, clogs, or

other open-toed footwear in

the laboratory.

Chemical and Physical Properties of Benzyl
Chloride

Understanding the properties of benzyl chloride is fundamental to its safe handling. It is a
colorless to slightly yellow liquid with a strong, pungent, and irritating odor.

Property Value

CAS Number 100-44-7

Molecular Formula CeHsCH2CI

Molecular Weight 126.58 g/mol

Boiling Point 179 °C (354 °F)

Melting Point -39 °C (-38 °F)

Density 1.100 g/mL at 25 °C

Vapor Pressure 1 mmHg at 20°CJ3]

Flash Point 67 °C (153 °F)

Solubility in Water Slightly soluble (0.49 g/L at 20 °C)

Health Hazards and First Aid

Benzyl chloride is a lachrymator (tear-inducing agent) and is highly irritating to the skin, eyes,
and respiratory tract.[1] It is also a suspected carcinogen. Exposure can cause severe burns,
and inhalation may lead to pulmonary edema (fluid in the lungs).[2]
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Exposure Route

Symptoms

First Aid Protocol

Inhalation

Burning sensation, coughing,
headache, dizziness,

shortness of breath.

1. Immediately move the
individual to fresh air.[1] 2. If
breathing is difficult, administer
oxygen. If breathing has
stopped, begin artificial
respiration.[1] 3. Seek

immediate medical attention.

Skin Contact

Redness, pain, and severe
burns. May be absorbed

through the skin.

1. Immediately flush the
affected area with copious
amounts of water for at least
15 minutes.[1] 2. Remove all
contaminated clothing while
continuing to flush.[1] 3. Wash
the skin thoroughly with soap
and water.[1] 4. Seek

immediate medical attention.

Eye Contact

Severe irritation, pain, blurred
vision, and potential for

permanent eye damage.[1]

1. Immediately flush eyes with
lukewarm water for at least 15-
30 minutes, holding the eyelids
open.[1] 2. Remove contact
lenses if present and easy to
do so. 3. Seek immediate

medical attention.

Ingestion

Abdominal pain, diarrhea,
vomiting, and a burning

sensation.

1. Do NOT induce vomiting.[4]
2. If the person is conscious,
rinse their mouth with water
and have them drink one or
two glasses of water.[4] 3.
Never give anything by mouth
to an unconscious person.[4]
4. Seek immediate medical

attention.
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Operational Plan: A Step-by-Step Workflow for
Handling Benzyl Chloride

The following workflow outlines the necessary steps for safely handling benzyl chloride in a
laboratory setting.
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Click to download full resolution via product page
Workflow for Safe Handling of Benzyl Chloride.

Disposal Plan: Managing Benzyl Chloride Waste

Proper disposal of benzyl chloride and contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

e Liquid Waste: Collect all unused benzyl chloride and solutions containing benzyl chloride
in a dedicated, labeled, and sealed waste container. The container should be made of a
compatible material (e.g., glass or appropriate plastic) and stored in a secondary
containment vessel.

» Solid Waste: All materials contaminated with benzyl chloride, such as gloves, absorbent
pads, and disposable labware, must be collected in a separate, clearly labeled hazardous
waste container.

Spill Management and Decontamination:
In the event of a small laboratory spill, follow this procedure:

o Evacuate and Ventilate: Immediately alert others in the vicinity and ensure the area is well-
ventilated, preferably within a chemical fume hood.

o Contain the Spill: Use an inert absorbent material such as vermiculite, dry sand, or
commercial sorbent pads to contain the spill. Do not use combustible materials like paper
towels.

o Neutralization: Benzyl chloride can be slowly neutralized with a weak base. Prepare a 5-
10% solution of sodium bicarbonate (baking soda) in water. Cautiously apply the bicarbonate
solution to the absorbed spill. Be aware that this reaction may generate some heat and gas.

» Collection and Disposal: Once the reaction has subsided, carefully collect the neutralized
absorbent material using non-sparking tools and place it in a labeled hazardous waste

container.
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o Final Decontamination: Clean the spill area thoroughly with soap and water.
Final Disposal:

All benzyl chloride waste is considered hazardous. It must be disposed of through a licensed
hazardous waste disposal company.[5] Do not pour benzyl chloride down the drain or dispose
of it with regular laboratory trash. Ensure all waste containers are properly labeled according to
institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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